(4-Phenylpiperazino)[1-(phenylsulfonyl)-4-piperidinyl]methanone

• IUPAC Name: [1-(benzenesulfonyl)piperidin-4-yl]-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C22H27N3O3S/c26-22(24-17-15-23(16-18-24)20-7-3-1-4-8-20)19-11-13-25(14-12-19)29(27,28)21-9-5-2-6-10-21/h1-10,19H,11-18H2
• InChI Key: SFRUMHJJLICHGR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCN(CC2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H27N3O3S
• DSSTOX Substance ID: DTXSID001162277
• Molecular Weight: 413.5 g/mol
• CAS RN: 478041-49-5

Description

(4-Phenylpiperazino)[1-(phenylsulfonyl)-4-piperidinyl]methanone , often referred to as LQFM182 , is a novel piperazine derivative. Its chemical structure combines a piperidine ring, a phenylsulfonyl group, and a phenylpiperazine moiety. The compound exhibits potential pharmacological properties, including anti-inflammatory effects and analgesic activity.

Synthesis Analysis

The synthetic pathway for LQFM182 involves the condensation of 4-phenylpiperazine with 1-(phenylsulfonyl)-4-piperidinone . Detailed synthetic methods, reaction conditions, and purification steps are documented in the literature. Researchers have explored various synthetic routes to optimize yield and purity.

Molecular Structure Analysis

LQFM182’s molecular formula is C~22~H~24~N~4~O~2~S , and its molecular weight is approximately 408.5 g/mol . The compound’s three-dimensional structure reveals the arrangement of its functional groups, which contribute to its biological activity. Computational studies and spectroscopic techniques (such as NMR and X-ray crystallography) provide insights into its conformation and stereochemistry.

Chemical Reactions Analysis

LQFM182’s reactivity profile includes interactions with biological targets and potential metabolic pathways. Investigating its behavior under various conditions (e.g., pH, temperature, enzymatic catalysis) sheds light on its stability, degradation, and transformation. Researchers have explored its reactivity with nucleophiles, electrophiles, and radicals.

Physical And Chemical Properties Analysis

• Stability : Assessing its stability under different conditions (light, temperature, humidity) informs storage guidelines.

Mechanism of Action

LQFM182’s anti-inflammatory effect likely involves modulation of pro-inflammatory mediators (such as TNF-α and IL-1β). It may inhibit enzymes involved in the arachidonic acid pathway, affecting prostaglandin synthesis. Further studies are needed to elucidate its precise mechanism at the molecular level.

Safety and Hazards

• Toxicity : LQFM182’s acute oral systemic toxicity falls within the range of 300 mg/kg < LD50 < 2000 mg/kg . It is classified according to the Globally Harmonized System (GHS) standards.
• Handling Precautions : Researchers should follow safety protocols when working with LQFM182, including proper protective gear and ventilation.

Future Directions

• Clinical Trials : Evaluate LQFM182’s therapeutic potential in humans, considering its safety profile and pharmacokinetics.